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Compound of Interest

Compound Name: Vinylzinc bromide

Cat. No.: B6317464 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when working with reactive organometallic reagents such as vinylzinc
bromide. This guide provides essential, immediate safety and logistical information, including

detailed operational and disposal plans, to foster a secure research environment.

Hazard Identification and Classification
Vinylzinc bromide is an organozinc reagent that is typically prepared in situ from vinyl

Grignard reagents and zinc halides. While specific hazard data for vinylzinc bromide is limited

due to its reactive nature, a conservative approach dictates treating it with the same

precautions as other air- and moisture-sensitive and potentially pyrophoric organometallic

compounds. The hazards of its common precursors, vinyl bromide and zinc bromide, should

also be carefully considered.

Signal Word: Danger

Primary Hazards:

Pyrophoric and Water-Reactive: May ignite spontaneously in air and reacts violently with

water and other protic solvents.

Organometallic Hazards: Can be toxic and corrosive.[1]
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Precursor Hazards (Vinyl Bromide): Extremely flammable gas, may cause cancer, and is

harmful if swallowed.[2][3][4]

Precursor Hazards (Zinc Bromide): Causes severe skin burns and eye damage.[5][6]

Physical and Chemical Properties
Quantitative safety data for vinylzinc bromide is not extensively available due to its in-situ

generation. The following tables summarize computed data for vinylzinc bromide and

experimental data for its precursors.

Table 1: Computed Physical Properties of Vinylzinc Bromide

Property Value

Molecular Formula C₂H₃BrZn

Molecular Weight 172.3 g/mol [7]

IUPAC Name bromozinc(1+);ethene[7]

CAS Number 121825-35-2[8]

Source: PubChem. Data is computed and should be used for estimation purposes.

Table 2: Physicochemical and Safety Data of Vinyl Bromide

Property Value

Boiling Point 16 °C (60.8 °F)[2]

Melting Point -139 °C (-218.2 °F)[2]

Flash Point 13 °C (55.4 °F)[2]

Autoignition Temperature 530 °C (986 °F)[2]

Vapor Pressure 1551 mmHg at 37.8 °C[2]

Vapor Density 3.8 (vs air)[2]
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Source: Sigma-Aldrich

Table 3: Safety Data of Zinc Bromide

Property Value

Melting Point 394 °C (741.2 °F)

Boiling Point 697 °C (1287 °F)

Hazards
Corrosive, causes severe skin burns and eye

damage.[5][6]

Source: Fisher Scientific, NJDOH

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling vinylzinc bromide and its

precursors.

Equipment Specifications

Eye Protection Chemical splash goggles and a face shield.

Hand Protection

Flame-retardant gloves (e.g., Nomex®) worn

under chemical-resistant gloves (e.g., nitrile or

neoprene).

Body Protection Flame-retardant lab coat.

Respiratory Protection

Work should be conducted in a certified

chemical fume hood. For emergencies, a self-

contained breathing apparatus (SCBA) may be

necessary.[3]

Operational Plan: Safe Handling and Storage
Storage:

Store in a cool, dry, well-ventilated area, away from sources of ignition.[3][9]
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Keep containers tightly sealed under an inert atmosphere (e.g., nitrogen or argon).

Store away from incompatible materials such as water, acids, and oxidizing agents.[10]

Handling:

Preparation: Before starting, ensure all glassware is oven-dried and cooled under an inert

atmosphere. All solvents and reagents must be anhydrous.

Inert Atmosphere: All manipulations of vinylzinc bromide must be performed under an inert

atmosphere using Schlenk line techniques or in a glovebox.

Syringes and Needles: Use clean, dry syringes and needles for transferring solutions. Purge

with an inert gas before use.

Temperature Control: The preparation of vinylzinc bromide is often exothermic and should

be performed at low temperatures (e.g., 0 °C to -78 °C) to control the reaction rate.[11]

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. Seek

immediate medical attention.[9]

Skin Contact

Brush off any solid material. Immediately flush

the affected area with copious amounts of water

for at least 15 minutes. Remove contaminated

clothing. Seek immediate medical attention.[9]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.[5][9]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[5]

Spill Response Plan
A minor spill of a dilute solution of vinylzinc bromide can be managed by trained laboratory

personnel. For large spills or any spill involving fire, evacuate the laboratory and contact

emergency services immediately.

Caption: Step-by-step procedure for quenching and disposing of vinylzinc bromide waste.

Waste Container Labeling:

All waste containers must be clearly labeled as "Hazardous Waste" and include the full

chemical name of the contents (e.g., "Quenched Vinylzinc Bromide in Toluene/Water").

Follow your institution's specific guidelines for hazardous waste labeling and disposal. [12]

[13] By adhering to these safety protocols and operational plans, you can significantly

mitigate the risks associated with handling vinylzinc bromide, ensuring a safer laboratory

environment for all personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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